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Compound Focus: N,N'-Dimethyloxamide

Cat. No.: S600890

N,N'-Dimethyloxamide Technical Data

The table below summarizes the key chemical and physical properties of N,N'-Dimethyloxamide identified

from the search results.

Property Value |/ Description

CAS Number 615-35-0 [1] [2] [3]
Molecular Formula CaHsN202 [1] [2] [3]
Molecular Weight 116.12 g/mol [1] [2] [3]
Melting Point 214-217 °C (lit.) [1] [3]
Density 1.1+0.1 g/cm3 [3]

Purity 98% [1]

Physical Form Solid powder to crystal [1] [3]
SMILES CNC(=O)C(=O)NC [1]
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Property Value / Description

Hazard Statements H315-H319-H335 [3]

The general safety and storage information from the search results indicates that N,N'-Dimethyloxamide is
for Research Use Only and is not intended for diagnostic or therapeutic use [2]. One source recommends
storing the chemical sealed in dry conditions at room temperature [3]. It is also advised to store it away

from strong oxidizing agents due to its stability under normal temperature and pressure [3].

Forced Degradation Studies: A Methodological
Framework
Forced degradation studies are essential in drug development to understand the stability of a drug substance

and to develop analytical methods that can distinguish the active ingredient from its degradation products

[4]. The following workflow outlines the general process for conducting these studies.
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Detailed Experimental Protocols for Forced Degradation

The core of forced degradation involves subjecting the drug substance to various stress conditions. The
International Council for Harmonisation (ICH) guidelines Q1A(R2) and Q1B provide a framework, and the
following table outlines standard conditions. Note: These are generalized protocols; specific parameters for

N,N'-Dimethyloxamide would need to be established experimentally.

i:ﬁ:istion Typical Experimental Protocol Purpose & Insights
Acidic Procedure: Prepare a solution of the drug substance To simulate degradation via
Hydrolysis  in a suitable solvent (e.g., water, methanol). Add a hydrolysis of amide bonds,
defined concentration of acid (e.g., 0.1 - 1 M HCI). potentially leading to the
Heat at an elevated temperature (e.g., 40-70°C) for a formation of methylamine and
specified time (hours to days). Quenching: Neutralize  oxalic acid derivatives.
with base at the end of the stress period.
Basic Procedure: Prepare a drug solution and add a base Similar to acid hydrolysis, to
Hydrolysis (e.g., 0.1 - 1 M NaOH). Heat at 40-70°C for a set assess the stability of the
duration. Quenching: Neutralize with acid. molecule under basic
conditions and identify related
degradation products.
Oxidative Procedure: Expose the drug substance in solution to To evaluate susceptibility to
Stress an oxidizing agent (e.g., 0.1 - 3% hydrogen peroxide). oxidation, which may affect the
Stress is often performed at room temperature to carbon-nitrogen bonds or other
moderate temperature for a period of hours to days. reactive sites in the molecule.
Thermal Procedure: Expose the solid drug substance or a To understand the intrinsic
Stress solution to elevated temperatures (e.g., 50-80°C) fora  stability of the molecule and
prolonged period (days to weeks). This can be done in  predict its shelf-life under long-
a stability chamber. term storage conditions.
Photolytic Procedure: Expose the solid drug substance and/or To determine if the molecule is
Stress its solution to controlled light exposure as per ICH Q1B  photosensitive and requires

guidelines. This includes exposure to a minimum of
1.2 million lux hours of visible light and 200 watt
hours/mz of UV light.

protective (e.g., light-resistant)
packaging.
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Key Considerations for Researchers

To ensure the success and regulatory acceptance of forced degradation studies, keep the following points in

mind;

¢ Specificity of Methods: The primary goal is to demonstrate that your analytical method (e.g., HPLC)
can adequately separate and quantify the drug from its degradation products. The method must be
"stability-indicating" [4].

e Degradation Extent: Stress conditions should be severe enough to generate approximately 5-20%
degradation of the main compound. This provides sufficient degradation products for characterization
without pushing the molecule into secondary degradation pathways [4].

e Pathway Elucidation: Forced degradation provides an "insight into degradation pathways and
degradation products,” which is crucial for improving formulation strategies and selecting appropriate
packaging [4].

¢ Analytical Techniques: A combination of techniques is essential for characterizing degradation
products. Chromatography (HPLC, LC-MS) is central, complemented by spectroscopic methods
(NMR, MS) for structural elucidation of isolated impurities.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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